Cas no 33964-75-9 (9,11-Octadecadienoicacid, 13-hydroperoxy-, (9Z,11E,13S)-)

• Product Name: 9,11-Octadecadienoicacid, 13-hydroperoxy-, (9Z,11E,13S)-
• CAS No: 33964-75-9
• MF: C₁₈H₃₂O₄
• MW: 312.444286346436
• CID: 305419
• PubChem ID: 5280720
• Update Time: 2025-11-02

9,11-Octadecadienoicacid, 13-hydroperoxy-, (9Z,11E,13S)- Chemical and Physical Properties

Names and Identifiers

• 9,11-Octadecadienoicacid, 13-hydroperoxy-, (9Z,11E,13S)-
• 13(S)-HpODE
• 13(S)-HYDROPEROXYOCTA- DECA-9Z,11E-DIENOIC ACID
• (13S)-hydroperoxy-(9Z,11E)-octadeca-9,11-dienoic acid
• (9Z,11E,13S)-13-hydroperoxy-9,11-octadecadienoic acid
• 13(S)-HPOD
• 13(S)-HYDROPEROXY-(9S,11E)-OCTADECADIENOIC ACID
• 13(S)-HYDROPEROXY-9(Z),11(E)-OCTADECADIENIC ACID
• 13(S)-HYDROPEROXY-9(Z),11(E)-OCTADECADIENOIC ACID
• 13(S)-Hydroperoxylinoleic acid
• 13(S)-HYDROPERXOY-9(Z),11(E)-OCTADECADIENOIC ACID
• 13-HPOD
• 13-L-Hydroperoxylinoleic acid
• AKOS040755795
• IDI1_033797
• 9,11-octadecadienoic acid, 13-hydroperoxy-, (9Z,11E,13S)-
• 13S-HpODE
• KJ4LKU42W8
• CHEBI:15655
• (13S,9Z,11E)-13-Hydroperoxy-9,11-octadecadienoic acid
• 13-l-hydroperoxy-9-cis,11-trans-octadecadienoate
• JDSRHVWSAMTSSN-IRQZEAMPSA-N
• SCHEMBL1506751
• Linoleic acid, 13-hydroperoxy-, L-
• HMS1361C09
• Q27098169
• 13-l-hydroperoxy-cis-9,trans-11-octadecadienoate
• 13S-hydroperoxy-9Z,11e-octadecadienoate
• 9,11-Octadecadienoic acid, 13-hydroperoxy-, [S-(E,Z)]-
• (13S,9z,11e)-13-hydroperoxy-9,11-octadecadienoate
• UNII-KJ4LKU42W8
• NCGC00161322-01
• DTXSID601318226
• HPODE
• 9,11-Octadecadienoic acid, 13-hydroperoxy-, (E,Z)-L- (8CI)
• 13-L-Hydroperoxy-9-cis,11-trans-octadecadienoic acid
• HY-110406
• CHEMBL1229641
• 13(S)-Hydroperoxy-9Z,11E-octadecadienoic acid
• (9Z,11E)-(13S)-13-Hydroperoxyoctadeca-9,11-dienoic acid
• 13-L-Hydroperoxy-cis-9,trans-11-octadecadienoic acid
• BSPBio_001327
• NCGC00161322-02
• SR-01000946961
• PD020931
• 33964-75-9
• HMS1989C09
• C04717
• 13-Hydroperoxy-9,11-octadecadienoic acid, (9Z,11E,13S)-
• HMS3402C09
• 13S-Hydroperoxy-9Z,11E-octadecadienoic acid
• (9Z,11E)-(13S)-13-Hydroperoxyoctadeca-9,11-dienoate
• BML2-D10
• 13(s)-hydroperoxy-9Z,11e-octadecadienoate
• CS-0042421
• HMS1791C09
• LMFA02000034
• 13-Hpode
• 9,11-Octadecadienoic acid, 13-hydroperoxy-, (9Z,11E,13S)- (9CI)
• NCGC00161322-03
• SR-01000946961-1
• (9Z,11E,13S)-13-hydroperoxyoctadeca-9,11-dienoic acid
• Linoleic acid 13(S)-hydroperoxide
• G91557
• 13(S)-HYDROPEROXYOCTADECA-9Z,11E-DIENOIC ACID (13-HPODE)

• Inchi： 1S/C18H32O4/c1-2-3-11-14-17(22-21)15-12-9-7-5-4-6-8-10-13-16-18(19)20/h7,9,12,15,17,21H,2-6,8,10-11,13-14,16H2,1H3,(H,19,20)/b9-7-,15-12+/t17-/m0/s1
• InChI Key： JDSRHVWSAMTSSN-IRQZEAMPSA-N
• SMILES： O([C@H](/C=C/C=C\CCCCCCCC(=O)O)CCCCC)O

Computed Properties

• Exact Mass: 312.23000
• Monoisotopic Mass: 312.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.002
• Boiling Point: 449.9°Cat760mmHg
• Flash Point: 151°C
• Refractive Index: 1.491
• PSA: 66.76000
• LogP: 5.35260
• Solubility: Not determined

9,11-Octadecadienoicacid, 13-hydroperoxy-, (9Z,11E,13S)- Security Information

• Hazard Category Code： 11-36/37/38
• Safety Instruction： 16-26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives

Additional information on 9,11-Octadecadienoicacid, 13-hydroperoxy-, (9Z,11E,13S)-

Recent Advances in the Study of 9,11-Octadecadienoic acid, 13-hydroperoxy-, (9Z,11E,13S)- (CAS: 33964-75-9)

The compound 9,11-Octadecadienoic acid, 13-hydroperoxy-, (9Z,11E,13S)- (CAS: 33964-75-9) has garnered significant attention in the field of chemical biology and medicinal research due to its unique structural properties and potential therapeutic applications. This fatty acid derivative, characterized by its hydroperoxy group at the 13th position and specific cis-trans configuration, plays a crucial role in various biochemical pathways, particularly those involving lipid peroxidation and inflammatory responses. Recent studies have explored its biosynthesis, biological activities, and potential applications in drug development, making it a compound of high interest for researchers.

One of the key areas of research has been the enzymatic pathways involved in the biosynthesis of 9,11-Octadecadienoic acid, 13-hydroperoxy-, (9Z,11E,13S)-. Studies have identified lipoxygenases (LOXs) as the primary enzymes responsible for the regio- and stereospecific introduction of the hydroperoxy group. The (13S)-configuration is particularly notable, as it is associated with specific biological activities, including the modulation of immune responses and the production of signaling molecules such as oxylipins. Advanced techniques such as LC-MS and NMR spectroscopy have been employed to characterize the compound and its derivatives, providing insights into its stability and reactivity under physiological conditions.

In terms of biological activity, recent findings suggest that 9,11-Octadecadienoic acid, 13-hydroperoxy-, (9Z,11E,13S)- exhibits potent anti-inflammatory and antioxidant properties. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, its role in the oxidative stress response has been investigated, with evidence pointing to its capacity to scavenge reactive oxygen species (ROS) and protect cellular membranes from lipid peroxidation. These properties highlight its dual role as both a signaling molecule and a protective agent in cellular systems.

The therapeutic potential of 9,11-Octadecadienoic acid, 13-hydroperoxy-, (9Z,11E,13S)- extends beyond inflammation and oxidative stress. Recent preclinical studies have explored its efficacy in cancer therapy, where it has been shown to induce apoptosis in certain cancer cell lines. The compound's ability to modulate key signaling pathways, such as the NF-κB and MAPK pathways, underscores its potential as a multi-target agent in oncology. Furthermore, its structural similarity to other bioactive lipids suggests possible applications in neurodegenerative diseases and metabolic disorders, although these areas require further investigation.

Despite these promising findings, challenges remain in the practical application of 9,11-Octadecadienoic acid, 13-hydroperoxy-, (9Z,11E,13S)-. Issues such as its stability, bioavailability, and potential toxicity need to be addressed through formulation optimization and detailed pharmacokinetic studies. Recent advances in drug delivery systems, including nanoparticle-based carriers, offer potential solutions to these challenges. Additionally, synthetic approaches to produce the compound in high yield and purity are being refined, with green chemistry principles being applied to minimize environmental impact.

In conclusion, 9,11-Octadecadienoic acid, 13-hydroperoxy-, (9Z,11E,13S)- (CAS: 33964-75-9) represents a promising area of research in chemical biology and medicinal chemistry. Its diverse biological activities and potential therapeutic applications make it a compound of significant interest. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring its clinical potential. As the field advances, this compound may pave the way for novel treatments for a range of diseases, from inflammation to cancer.